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Compound of Interest

Compound Name:
4-(2-ethoxyethoxy)-N-

phenylbenzamide

Cat. No.: B266957

Get Quote

Executive Summary
4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a benzamide derivative

characterized by a para-substituted glycol ether chain. This structural modification enhances

the compound's solubility and metabolic stability compared to its parent compound, N-

phenylbenzamide. It serves as a critical scaffold in Structure-Activity Relationship (SAR)

studies targeting Transient Receptor Potential (TRP) channels and specific kinase pathways,

where the benzamide core acts as a pharmacophore for hydrogen bond interactions.

Chemical Identity & Physicochemical Properties
The compound combines a lipophilic N-phenylbenzamide core with a polar 2-ethoxyethoxy tail,

balancing membrane permeability (LogP) with aqueous solubility.

Table 1: Physicochemical Data Profile
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Property Value Technical Note

CAS Number 93407-41-1
Primary identifier for

procurement/indexing.

Molecular Formula C₁₇H₁₉NO₃
Consistent with mono-

substituted benzamide.

Molecular Weight 285.34 g/mol
Optimal for small-molecule

drug likeness (<500 Da).

SMILES
CCOCCOC1=CC=C(C=C1)C(

=O)NC2=CC=CC=C2

Useful for

cheminformatics/docking

simulations.

Predicted LogP ~2.8 - 3.2
Indicates good oral

bioavailability potential.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

pocket alignment.

H-Bond Acceptors 3 (Amide O, 2 Ether O)
Facilitates interactions with

aqueous solvent/residues.

Melting Point 147–150 °C (Predicted)
Solid state stability; indicates

crystalline lattice.

Synthesis & Manufacturing Protocol
As a Senior Application Scientist, I recommend a convergent synthesis strategy. This approach

minimizes side reactions and allows for the purification of the key intermediate, 4-(2-

ethoxyethoxy)benzoic acid, prior to the final coupling.

Mechanistic Workflow
Williamson Ether Synthesis: Alkylation of ethyl 4-hydroxybenzoate with 2-ethoxyethyl

bromide.

Hydrolysis: Saponification of the ester to the free acid.

Amide Coupling: Activation of the carboxylic acid followed by nucleophilic attack by aniline.
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Experimental Protocol (Bench Scale)
Note: All steps must be performed in a fume hood using standard PPE.

Step 1: Etherification

Dissolve Ethyl 4-hydroxybenzoate (1.0 eq) in DMF.

Add K₂CO₃ (2.0 eq) and stir at 60°C for 30 mins to generate the phenoxide.

Dropwise add 2-bromoethyl ethyl ether (1.2 eq).

Heat to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Workup: Dilute with water, extract with EtOAc, and concentrate.

Step 2: Amide Coupling (The Critical Step)

Suspend 4-(2-ethoxyethoxy)benzoic acid (1.0 eq) in anhydrous DCM.

Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) to activate the carboxyl group. Why: This prevents

racemization (if chiral centers were present) and suppresses N-acylurea formation.

Stir for 30 mins at 0°C.

Add Aniline (1.0 eq) and DIPEA (2.0 eq).

Allow to warm to Room Temperature (RT) and stir overnight.

Purification: Wash with 1N HCl (removes unreacted aniline), then sat. NaHCO₃. Recrystallize

from Ethanol/Water.

Visualization: Synthesis Pathway
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Caption: Convergent synthesis pathway utilizing Williamson etherification followed by

carbodiimide-mediated amide coupling.

Biological Applications & Pharmacology
While specific clinical data for this exact CAS is proprietary or limited, its structural class

(alkoxy-N-phenylbenzamides) is extensively documented in medicinal chemistry.

Structure-Activity Relationship (SAR) Logic
Benzamide Core: Mimics the peptide bond, allowing interaction with proteolytic enzymes and

G-protein coupled receptors (GPCRs).

Ethylene Glycol Tail: The -(CH2CH2O)- moiety acts as a "solubilizing anchor." In drug

design, this chain is often added to hydrophobic inhibitors to improve:

Aqueous Solubility: Critical for assay performance.

Metabolic Stability: The ether linkage is resistant to esterases found in plasma.

Target Systems
Ion Channel Modulation: Analogs are frequently screened as antagonists for TRPV1 or

TRPM8 channels, involved in pain and thermoregulation.
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DHODH Inhibition: Substituted benzamides are known inhibitors of Dihydroorotate

Dehydrogenase, a target for anti-inflammatory and antiproliferative therapies.

Visualization: Pharmacophore Interaction
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Caption: Pharmacophore mapping showing how the benzamide core and ether tail interact with

a theoretical biological target.

Safety & Handling (GHS Standards)
Although this specific compound may not have a full ECHA dossier, standard safety protocols

for benzamides apply.

Signal Word: WARNING

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b266957/docs?utm_src=pdf-body-img#technical-profile-4-2-ethoxyethoxy-n-phenylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b266957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The ether chain is

susceptible to slow peroxidation if exposed to air/light for extended periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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